Cas no 39260-15-6 (3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 39260-15-6
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD00422628
• CID: 1111899
• PubChem ID: 135454192
• Update Time: 2025-08-05

3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-3-(2-oxo-2-phenylethylidene)-2(1H)-Quinoxalinone
• 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one
• AG-205/06000003
• 3-phenacylidene-1,2,3,4-tetrahydro-2-quinoxalone
• (2Z)-2-(3-hydroxyquinoxalin-2(1H)-ylidene)-1-phenylethanone
• Enamine_005209
• (3E)-3-(2-oxo-2-phenylethylidene)-3,4-dihydroquinoxalin-2(1H)-one
• AKOS001792222
• (3Z)-3-phenacylidene-1,4-dihydroquinoxalin-2-one
• 3-[(Z)-2-hydroxy-2-phenylethenyl]-1H-quinoxalin-2-one
• IDI1_007796
• HMS1693J10
• HMS1408M17
• (3E)-3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one
• 3-(2-oxo-2-phenylethyl)-2(1H)-quinoxalinone
• STL360284
• STL589963
• 3-(2-Oxo-2-phenyl-ethylidene)-3,4-dihydro-1H-quinoxalin-2-one
• CHEMBL4483382
• (z)-3-phenacylidene-1,2,3,4-tetrahydroquinoxalin-2-one
• (3Z)-3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one
• 39260-15-6
• Z56886315
• 3-(2-Oxo-2-phenylethylidene)-3,4-dihydroquinoxalin-2(1H)-one
• AKOS000296889
• BDBM50515268

• MDL： MFCD00422628
• Inchi： 1S/C16H12N2O2/c19-15(11-6-2-1-3-7-11)10-14-16(20)18-13-9-5-4-8-12(13)17-14/h1-10,19H,(H,18,20)/b15-10-
• InChI Key： TUSIKWIKOGCMJO-GDNBJRDFSA-N
• SMILES： O/C(/C1C=CC=CC=1)=C\C1C(NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 58.2
• XLogP3: 2.2

Experimental Properties

• Density: 1.311
• Boiling Point: 473.1°C at 760 mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.684
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 39260-15-6)

3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 39260-15-6, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinoxaline class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of a phenyl group and a β-ketoester moiety in its structure contributes to its reactivity and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one consists of a fused ring system comprising a quinoxaline core and a tetrahydroquinoxalinone moiety. The β-ketoester functional group at the 2-position of the phenyl ethylidene fragment is particularly noteworthy, as it can participate in various chemical reactions such as condensation, cyclization, and Michael addition reactions. These reactivity patterns make the compound a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery.

In recent years, there has been growing interest in quinoxaline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds with similar structural motifs exhibit properties ranging from anti-inflammatory and antimicrobial to anticancer and antiviral activities. The tetrahydroquinoxalinone scaffold, in particular, has been explored for its potential to interact with biological targets such as enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one is its potential as a lead compound for developing novel therapeutic agents. Researchers have been investigating its derivatives to identify more potent and selective bioactive molecules. For instance, modifications at the phenyl ring or the β-ketoester group can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such structural diversification is crucial for optimizing drug candidates for clinical use.

The synthesis of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes condensation reactions between an aldehyde derivative and an amidine salt to form the quinoxaline core, followed by cyclization to introduce the tetrahydroquinoxalinone moiety. The introduction of the phenyl group at the 2-position is often achieved through Vilsmeier-Haack formylation or Friedel-Crafts acylation reactions.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one by predicting their binding affinities to biological targets. Molecular docking studies have identified key interactions between this compound and enzymes such as kinases and proteases that are implicated in various diseases. These insights have guided experimental efforts toward generating more effective derivatives with improved pharmacological profiles.

The biological activity of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one has been evaluated in several preclinical studies. Initial assays have shown promising results in inhibiting inflammatory pathways and modulating enzyme activity relevant to cancer progression. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multitarget drugs that can address complex diseases more effectively than single-target agents.

Furthermore, the tetrahydroquinoxalinone scaffold has shown potential in overcoming drug resistance mechanisms associated with cancer therapy. By targeting multiple pathways simultaneously, this compound may help mitigate resistance issues that often limit the efficacy of conventional treatments. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its effects on disease pathways.

The chemical stability and solubility profile of 3-(2-oxo-2-phenylethylidene)-1,2,3,4-tetrahydroquinoxalin-2-one are also critical factors that influence its suitability for pharmaceutical applications. Studies have been conducted to assess its degradation kinetics under various conditions and to optimize formulation strategies for enhancing bioavailability. These efforts are essential for ensuring that the compound remains stable during storage and administration while maintaining its therapeutic efficacy.

In conclusion,3-(2-oxyloxyphenoxy)propanenitrile CAS 39890 68 5, is a structurally interesting heterocyclic compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely uncover new opportunities for developing innovative treatments for human diseases.